Cas no 857764-73-9 (3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid)

• Product Name: 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid
• CAS No: 857764-73-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4657503
• Update Time: 2025-07-17

3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid
• 3-(3-Methyl-3H-imidazol-4-yl)-propionic acid

• Inchi： 1S/C7H10N2O2/c1-9-5-8-4-6(9)2-3-7(10)11/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： JIEZRPMOTVXGNE-UHFFFAOYSA-N
• SMILES： C1N(C)C(CCC(O)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid

Comprehensive Overview of 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid (CAS No. 857764-73-9)

3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid (CAS No. 857764-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 857764-73-9, features a methyl-substituted imidazole ring linked to a propanoic acid moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, which align with current trends in precision medicine and targeted therapies.

The growing demand for small molecule inhibitors and bioactive intermediates has propelled the study of 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid. Its imidazole core is a common motif in many FDA-approved drugs, particularly those targeting inflammatory pathways and metabolic disorders. Recent studies have explored its role in cancer research, where its ability to interact with specific protein kinases has shown promise. This aligns with the increasing focus on personalized oncology and the search for novel chemotherapeutic adjuvants.

From a synthetic chemistry perspective, 857764-73-9 is valued for its structural versatility. The propanoic acid side chain allows for easy derivatization, enabling researchers to create a library of analogs for structure-activity relationship (SAR) studies. This is particularly relevant in the context of high-throughput screening (HTS), where rapid optimization of lead compounds is critical. The compound’s imidazole ring also contributes to its hydrogen-bonding capacity, a key feature in drug-target interactions.

In the realm of green chemistry, 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid has been investigated for its potential as a biodegradable intermediate. With sustainability becoming a priority in pharmaceutical manufacturing, researchers are exploring eco-friendly synthesis routes for such compounds. This resonates with the broader industry shift toward green solvents and catalytic processes, which minimize environmental impact while maintaining efficiency.

The compound’s physicochemical properties, including its logP value and aqueous solubility, make it a candidate for formulation optimization in drug delivery systems. For instance, its compatibility with lipid-based carriers has been studied for oral bioavailability enhancement, a hot topic in pharmacokinetics. These attributes are especially valuable in the development of orphan drugs and rare disease therapies, where formulation challenges often arise.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 857764-73-9, ensuring high purity and batch consistency. Quality control is paramount, given the compound’s potential use in GMP-compliant production. This underscores the importance of regulatory compliance in the supply chain, a recurring theme in pharmaceutical outsourcing discussions.

In summary, 3-(1-Methyl-1H-IMidazol-5-Yl)Propanoic Acid (CAS No. 857764-73-9) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from drug discovery to sustainable synthesis—highlight its relevance in addressing contemporary challenges in healthcare and biotechnology. As research continues to uncover new insights, this compound is poised to remain a focal point in innovative therapeutic development.